Cas no 6358-69-6 (Pyranine)

• Product Name: Pyranine
• CAS No: 6358-69-6
• MF: C₁₆H₇Na₃O₁₀S₃
• MW: 524.385093927383
• MDL: MFCD00037575
• CID: 46685
• PubChem ID: 24895464
• Update Time: 2026-05-14

Pyranine Chemical and Physical Properties

Names and Identifiers

• Sodium 8-hydroxypyrene-1,3,6-trisulfonate
• VERAPAMIL INTERMEDIATES
• d&cgreenno.8
• greenno.204
• pyranineconcentrated
• trisodium1-hydroxy-3,6,8-pyrenetrisulfonate
• D AND C GREEN NO 8
• CYANOMETHYL-3,4-DIMETHOXYBENZENE
• CI 59040
• HOMOVERATRONITRIL
• HOMOVERATRONITRILE
• HPTS TRISODIUM SALT
• HPTS
• 8-HYDROXY-1,3,6-PYRENETRISULFONIC ACID TRISODIUM SALT
• 8-HYDROXYPYRENE-1,3,6-TRISULFONIC ACID, TRISODIUM SALT
• 8-Hydroxy-1.3.6-pyrenetrisulfonicacidtrisodiumsalt
• HPTS [pyranine],,[8-hydroxypyrene-1,3,6-trisulfonic acid, trisodium salt]
• PYRANINE
• Solvent Green 7
• Solvent Green 7 hydrate
• trisodium,8-hydroxypyrene-1,3,6-trisulfonate
• solv green 7
• C.I. 59040
• Trisodium 8-hydroxypyrene-1,3,6-trisulphonate
• C.I. Solvent Green 7
• 11389 Green
• Japan Green 204
• D&C Green No. 8
• Japan Green No. 204
• Pyrene 1
• Pyranine 120
• D&C Green 8
• Green 204
• Pyranine concentrated
• D & C Green no. 8
• Trisodium 8-hydroxypyrene-1,3,6-trisulfonate
• 1,3,6-Pyrenetrisulfonic acid, 8-hydroxy-, trisodium salt
• Green No. 204
• Trisodium 1-hydrox
• Trisodium 8-hydroxypyrene-1,3,6-trisulpho
• Pyranine

• MDL： MFCD00037575
• Inchi： 1S/C16H10O10S3.3Na/c17-11-5-12(27(18,19)20)8-3-4-10-14(29(24,25)26)6-13(28(21,22)23)9-2-1-7(11)15(8)16(9)10;;;/h1-6,17H,(H,18,19,20)(H,21,22,23)(H,24,25,26);;;/q;3*+1/p-3
• InChI Key： KXXXUIKPSVVSAW-UHFFFAOYSA-K
• SMILES： S(C1C([H])=C(C2C([H])=C([H])C3C(=C([H])C(=C4C([H])=C([H])C=1C=2C4=3)S(=O)(=O)[O-])O[H])S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+].[Na+]
• BRN： 4107272

Computed Properties

• Exact Mass: 523.88900
• Monoisotopic Mass: 523.889443
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 0
• Complexity: 932
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 217
• Surface Charge: 0
• Tautomer Count: 3

Experimental Properties

• Color/Form: Yellowish powder
• Density: 2.15
• Melting Point: >300 °C (lit.)
• Boiling Point: 171-178 °C10 mm Hg(lit.)
• Flash Point: Fahrenheit: 480.2 ° f
  Celsius: 249 ° c
  
• Solubility: methanol: 0.1 g/mL, clear
• Water Partition Coefficient: 300 g/L (25 ºC)
• PSA: 216.97000
• LogP: 4.24430
• Solubility: Not determined
• Merck: 7954
• Color index: 59040
• Sensitiveness: Sensitive to light

Pyranine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S36/37-S37/39-S26-S36
• RTECS：UR2700000
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• TSCA：Yes
• Storage Condition：4°C, protect from light
• Risk Phrases：R36/37/38